2-(Chloromethyl)-6-methoxynaphthalene

• IUPAC Name: 2-(chloromethyl)-6-methoxynaphthalene
• InChI: InChI=1S/C12H11ClO/c1-14-12-5-4-10-6-9(8-13)2-3-11(10)7-12/h2-7H,8H2,1H3
• InChI Key: JYLGKVDVIPITQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)CCl
• Molecular Formula: C12H11ClO
• DSSTOX Substance ID: DTXSID901287244
• Molecular Weight: 206.67 g/mol
• CAS RN: 41790-33-4

Description

2-(Chloromethyl)-6-methoxynaphthalene is an organic compound with the chemical formula C₁₁H₉ClO . It belongs to the class of aromatic compounds and contains both a chloromethyl group and a methoxy group attached to a naphthalene ring. The compound is typically a colorless liquid with a garlic or chloroform-like odor .

Synthesis Analysis

The synthesis of this compound involves the reaction of 2-methoxynaphthalene (which has a methoxy group at position 6) with an aromatic chloride solvent. The reaction proceeds under heating (usually around 190-210°C) and exposure to light while simultaneously introducing chlorine gas. The chlorination results in the formation of this compound .

Molecular Structure Analysis

The molecular structure of this compound consists of a naphthalene ring with a chloromethyl group (CH₂Cl) attached at position 2 and a methoxy group (OCH₃) at position 6. The compound exists as a racemic mixture of right-handed and left-handed enantiomers .

Physical And Chemical Properties Analysis

• Vapor Pressure : 13 mmHg at 20°C

Safety and Hazards

• Precautionary Measures : Handle with care, avoid inhalation, wear protective equipment, and follow safety guidelines .

Future Directions

: Epichlorohydrin - Wikipedia : 2-(氯甲基)萘 | 2506-41-4 - ChemicalBook

Mechanism of Action

Target of Action

Similar compounds, such as pyrimidines, have been shown to inhibit the expression and activities of certain vital inflammatory mediators .

Mode of Action

This suggests that it might interact with its targets through nucleophilic substitution reactions .

Biochemical Pathways

It’s plausible that the compound could influence various metabolic pathways, given the broad range of effects observed for similar compounds .

Pharmacokinetics

Pharmacokinetic models suggest that these properties can be influenced by factors such as the compound’s chemical structure and the physiological characteristics of the individual .

Result of Action

Similar compounds have been shown to have anti-inflammatory effects, suggesting that 2-(chloromethyl)-6-methoxynaphthalene might also exhibit such properties .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These might include the pH of the environment, the presence of other substances, and the temperature . .

Synthesis routes and methods I

Procedure details

A cooled (0° C.) mixture of (6-methoxynaphthalen-2-yl)methanol (90 mg; 0.48 mmol) in anh. DCM (2 ml) was treated dropwise with SOCl2 (89 mg; 0.75 mmol), and the resulting mixture was stirred at rt, under nitrogen, for 17 h. The volatiles were removed under reduced pressure, and the solid residue was triturated with Et2O. Filtration afforded 2-(chloromethyl)-6-methoxynaphthalene which was directly used for the next reaction. LC-MS (conditions E): tR=0.75 min.; no ionisation.

Synthesis routes and methods II

Procedure details

The 2-chloromethyl-6-methoxynaphthalene used as starting material is obtained from methyl 6-methoxy-2-naphthoate by reaction with sodium dihydro-bis-(2-methoxyethoxy)aluminate to give 2-hydroxymethyl-6-methoxynaphthalene, m.p. 118°-120° C. and reaction with thionyl chloride to give 2-chloromethyl-6-methoxynaphthalene, m.p. 63°-65° C. by the general procedure described in Example 4 for the preparation of 2-chloromethyl-6-chloronaphthalene.